Cas no 1251676-86-4 (5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine)

• Product Name: 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine
• CAS No: 1251676-86-4
• MF: C₂₀H₂₁N₅OS
• MW: 379.478642225266
• CID: 5396028
• Update Time: 2025-06-28

5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-Amino-3-(2-pyridinyl)-5-isothiazolyl][4-(3-methylphenyl)-1-piperazinyl]methanone
• 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine

• Inchi： 1S/C20H21N5OS/c1-14-5-4-6-15(13-14)24-9-11-25(12-10-24)20(26)19-17(21)18(23-27-19)16-7-2-3-8-22-16/h2-8,13H,9-12,21H2,1H3
• InChI Key： IFRHASDTUALIOH-UHFFFAOYSA-N
• SMILES： C(C1SN=C(C2=NC=CC=C2)C=1N)(N1CCN(C2=CC=CC(C)=C2)CC1)=O

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.8±50.0 °C(Predicted)
• pka: 2.87±0.40(Predicted)

Additional information on 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine

5-[4-(3-Methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine: A Comprehensive Overview

The compound with CAS No. 1251676-86-4, known as 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core structure is further substituted with a piperazine moiety at the 5-position and a pyridine ring at the 3-position. The presence of these functional groups contributes to the compound's versatility and reactivity. Piperazine, a six-membered ring with two nitrogen atoms, is known for its ability to form hydrogen bonds, which can enhance bioavailability and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce reaction time, making the compound more accessible for large-scale studies.

One of the most promising applications of 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key biological targets associated with diseases such as cancer and neurodegenerative disorders. For instance, studies published in reputable journals like *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have shown that this compound exhibits selective inhibition against certain kinases involved in cell proliferation and survival.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology. Its ability to act as a scaffold for further functionalization has opened new avenues for drug discovery. Researchers have utilized this compound as a starting material for synthesizing libraries of analogs, which can be screened for diverse biological activities.

From an analytical standpoint, the characterization of 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yl)-1,2-thiazol-4-amine has been achieved using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its reliability for downstream applications.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound and explore its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression towards clinical trials. The integration of computational chemistry tools with experimental studies is also anticipated to play a pivotal role in refining its pharmacological properties.

In conclusion, 5-[4-(3-methylphenyl)piperazine-1-carbonyl]-3-(pyridin-2-yli)-1,2-thiazolium stands as a testament to the advancements in modern drug discovery. Its unique chemical architecture and promising biological profile position it as a valuable asset in the quest for innovative therapeutic solutions.